N-[2-(tert-butylthio)ethyl]-2-(9H-fluoren-9-ylthio)acetamide

• IUPAC Name: N-(2-tert-butylsulfanylethyl)-2-(9H-fluoren-9-ylsulfanyl)acetamide
• InChI: InChI=1S/C21H25NOS2/c1-21(2,3)25-13-12-22-19(23)14-24-20-17-10-6-4-8-15(17)16-9-5-7-11-18(16)20/h4-11,20H,12-14H2,1-3H3,(H,22,23)
• InChI Key: NLTJCDZWUWRXOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCNC(=O)CSC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C21H25NOS2
• Molecular Weight: 371.6 g/mol

Description

N-[2-(tert-butylthio)ethyl]-2-(9H-fluoren-9-ylthio)acetamide, commonly known as FTA-2, is a compound that has gained attention in the scientific community due to its potential applications in research. FTA-2 is a derivative of fluorene, a polycyclic aromatic hydrocarbon, and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of FTA-2 involves binding to the active site of HDACs and sirtuins, inhibiting their activity. This leads to changes in gene expression and cellular processes, which can have both positive and negative effects on cellular function.
Biochemical and Physiological Effects
Studies have shown that FTA-2 can induce cell death in cancer cells and inhibit tumor growth in animal models. It has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. However, FTA-2 has been found to have toxic effects on certain cell types, including neurons, and can cause oxidative stress and DNA damage.

Advantages and Limitations for Lab Experiments

One advantage of using FTA-2 in lab experiments is its ability to selectively inhibit the activity of HDACs and sirtuins, which can lead to changes in cellular function and provide insight into disease mechanisms. However, FTA-2 has been found to have toxic effects on certain cell types, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on FTA-2. One area of interest is its potential as a cancer treatment. Studies have shown that FTA-2 can induce cell death in cancer cells and inhibit tumor growth in animal models. Further research is needed to determine its efficacy and safety in humans. Another area of interest is its potential as an anti-inflammatory agent. FTA-2 has been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Further research is needed to determine its potential as a treatment for inflammatory diseases. Additionally, further research is needed to determine the potential side effects of FTA-2 and its toxicity in different cell types.

Scientific Research Applications

FTA-2 has been found to have potential applications in scientific research. It has been studied for its ability to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and sirtuins. HDACs and sirtuins are enzymes that play key roles in regulating gene expression and cellular processes. Inhibiting their activity can lead to changes in cellular function and has been linked to potential therapeutic applications, including cancer treatment.